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Compound of Interest

Compound Name: NF 86II

Cat. No.: B1167758 Get Quote

NF 86II Signal Integrity Analyzer: Technical
Support Center
Welcome to the support center for the NF 86II Signal Integrity Analyzer. This resource is

designed for researchers, scientists, and drug development professionals utilizing the

enhanced functionalities of the Firmware v.2.5 Research Module. Here you will find

troubleshooting guides, frequently asked questions (FAQs), and detailed experimental

protocols to assist with your research.

Troubleshooting Guide & FAQs
This section addresses specific issues you may encounter with the NF 86II after the firmware

v.2.5 update.
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Question Answer

Q1: My NF 86II device will not power on after

the firmware update.

A1: First, ensure the power adapter is securely

connected to both the device and a working

power outlet. If the issue persists, attempt a

hard reset by disconnecting the power, waiting

60 seconds, and then reconnecting. A persistent

failure to power on may indicate an incomplete

or corrupted firmware installation. Please

contact technical support for further assistance.

Q2: The firmware v.2.5 update fails during

installation. What should I do?

A2: Firmware update failures can result from an

unstable power source or a corrupted download

file. Ensure the device is connected to a reliable

power source, preferably with battery backup,

during the update process. Re-download the

firmware file from the official support website

and try the installation again using a different

USB flash drive. If the failure persists, refer to

the Firmware Update Troubleshooting Flowchart

below.[1]

Q3: I am seeing inconsistent or inaccurate

readings in the new Research Module.

A3: Inaccurate results can be caused by several

factors. First, verify that you are using the

correct, calibrated probes for your specific

experiment. Second, ensure that the cable

under test is properly terminated. Environmental

factors such as high electromagnetic

interference can also impact results. Try

performing a self-calibration cycle on the device,

as detailed in the user manual. If the problem

continues, there might be a hardware or

software issue requiring technical support.

Q4: The device does not recognize the USB

drive with the firmware update file.

A4: The NF 86II requires the USB drive to be

formatted in FAT32. Verify the format of your

USB drive. Additionally, ensure the firmware file

is in the root directory of the drive, not inside

any folders. Some larger capacity or specialty
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USB drives may not be compatible; try using a

standard USB 2.0 drive with a capacity between

4GB and 32GB.

Q5: How do I access the new enhanced

research functionalities?

A5: After successfully updating to firmware

v.2.5, a new "Research Module" option will

appear on the main menu. Navigate to Main

Menu > Research Module to access the

advanced features for data logging, TDR

analysis, and batch testing protocols.

Q6: My saved experimental data appears to be

corrupted or is missing.

A6: This can be a critical issue.[1] Ensure that

you are using a high-quality, reliable USB drive

for data storage. Always use the "Safely Eject"

function within the device's menu before

physically removing the USB drive. If data

corruption occurs frequently, try a different USB

drive and ensure it is correctly formatted. In

some cases, a full device reset (after backing up

any recoverable data) may resolve underlying

software conflicts.

Firmware Update Troubleshooting Flowchart
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Caption: Troubleshooting flowchart for firmware update failures.
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Data Presentation: Enhanced Measurement
Precision
The firmware v.2.5 update significantly enhances the precision of Signal-to-Noise Ratio (SNR)

and Insertion Loss measurements. The following table summarizes a comparison of

measurements taken on a certified Cat 8 Ethernet cable before and after the firmware update.

Parameter Firmware v.2.4
Firmware v.2.5

(Research Module)
Improvement

Signal-to-Noise Ratio

(SNR) @ 2GHz
35.2 ± 0.5 dB 35.8 ± 0.1 dB

75% reduction in

measurement

deviation

Insertion Loss @

2GHz
-3.1 ± 0.2 dB -3.0 ± 0.05 dB

80% reduction in

measurement

deviation

TDR Impedance

Accuracy
± 3.0 Ohms ± 0.8 Ohms

73% increase in

accuracy

Data Logging Rate 10 samples/sec 100 samples/sec
10x increase in

sample rate

Experimental Protocols
Protocol: Characterizing Signal Attenuation in Ethernet
Cables Under Thermal Stress
This protocol details a methodology for using the NF 86II Research Module to investigate the

effects of temperature on signal integrity.

Objective: To quantify the change in signal attenuation (insertion loss) of a Cat 8 Ethernet cable

across a range of operational temperatures.

Materials:

NF 86II Signal Integrity Analyzer with Firmware v.2.5
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Environmental chamber or incubator

1-meter Cat 8 S/FTP Ethernet cable

Two calibrated TDR probes

Methodology:

Setup and Calibration:

Connect the NF 86II to a stable power source.

Attach the calibrated TDR probes to Port 1 and Port 2.

Navigate to Research Module > Settings > Calibration and perform a full two-port

calibration.

Baseline Measurement:

Place the Cat 8 cable inside the environmental chamber at an ambient temperature of

20°C.

Connect the probes to each end of the cable.

In the Research Module, select Batch Test > New Protocol.

Set the test parameters: Frequency sweep from 1MHz to 2GHz, with a step of 10MHz.

Run the test and save the baseline data as "CAT8_20C".

Thermal Cycling:

Increase the chamber temperature to 30°C and allow it to stabilize for 30 minutes.

Run the same batch test protocol and save the data as "CAT8_30C".

Repeat this process in 10°C increments up to 70°C, saving the data at each step (e.g.,

"CAT8_40C", "CAT8_50C", etc.).
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Data Analysis:

Transfer the data files to a computer.

Using the provided analysis software, plot the insertion loss (S21) across the frequency

spectrum for each temperature.

Compare the results to identify trends in signal attenuation as a function of temperature.

Experimental Workflow Diagram
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Caption: Workflow for thermal stress signal attenuation experiment.
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Mandatory Visualization
Logical Relationship of Key Signal Integrity Parameters
This diagram illustrates the relationship between fundamental measurements performed by the

NF 86II and the high-level signal integrity characteristics they determine.
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Caption: Relationship between measurements and signal characteristics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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